4-ethoxy-N-((2-(furan-2-yl)pyridin-3-yl)methyl)benzamide
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Description
Scientific Research Applications
Organic Synthesis and Chemical Properties
Research on compounds structurally related to "4-ethoxy-N-((2-(furan-2-yl)pyridin-3-yl)methyl)benzamide" often focuses on the synthesis and characterization of novel organic molecules. For instance, studies have detailed the synthesis of complex heterocyclic compounds, exploring reactions like cyanation, chlorination, and nitration to create diverse molecular architectures with potential applications in material science and as intermediates in pharmaceutical synthesis (Shiotani & Taniguchi, 1996). Similar efforts have been made to synthesize novel benzodifuranyl derivatives and their potential as anti-inflammatory and analgesic agents, indicating the wide applicability of such compounds in medicinal chemistry (Abu‐Hashem et al., 2020).
Biological Evaluation and Anticancer Activity
Significant research has been dedicated to evaluating the biological activities of compounds with structures similar to "this compound." For example, the anticancer evaluation of N-(Pyridin-3-yl)benzamide derivatives against several human cancer cell lines has revealed moderate to good activity, highlighting the potential of these molecules in cancer therapy (Mohan et al., 2021). Moreover, novel terpyridine-skeleton molecule derivants have been synthesized and shown to inhibit tumor growth and metastasis by targeting topoisomerases, indicating their significance in the development of new anticancer drugs (Kwon et al., 2015).
Interaction with Biological Molecules
Research into the interaction of these compounds with biological molecules is crucial for understanding their mechanism of action and potential therapeutic applications. Studies have synthesized and evaluated the neuroleptic activity of benzamides, demonstrating the impact of structural modifications on their biological activities and providing insights into the design of more effective therapeutic agents (Iwanami et al., 1981). This research underscores the importance of structural features in determining the biological and pharmacological properties of such compounds.
Properties
IUPAC Name |
4-ethoxy-N-[[2-(furan-2-yl)pyridin-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-2-23-16-9-7-14(8-10-16)19(22)21-13-15-5-3-11-20-18(15)17-6-4-12-24-17/h3-12H,2,13H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHMCLGOIMKETSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NCC2=C(N=CC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.